Cas no 2319638-49-6 (N-(1-{3-cyclobutyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)-N,4-dimethylbenzene-1-sulfonamide)

• Product Name: N-(1-{3-cyclobutyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)-N,4-dimethylbenzene-1-sulfonamide
• CAS No: 2319638-49-6
• MF: C₂₀H₂₄N₆O₂S
• MW: 412.508562088013
• CID: 5327596
• Update Time: 2025-07-01

N-(1-{3-cyclobutyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)-N,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-(3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-N,4-dimethylbenzenesulfonamide
• N-[1-(3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-N,4-dimethylbenzenesulfonamide
• N-(1-{3-cyclobutyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)-N,4-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C20H24N6O2S/c1-14-6-8-17(9-7-14)29(27,28)24(2)16-12-25(13-16)19-11-10-18-21-22-20(26(18)23-19)15-4-3-5-15/h6-11,15-16H,3-5,12-13H2,1-2H3
• InChI Key： JPZIKCJYUCHHMU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(C)C1CN(C2C=CC3=NN=C(C4CCC4)N3N=2)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 682
• XLogP3: 2.4
• Topological Polar Surface Area: 92.1

Additional information on N-(1-{3-cyclobutyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)-N,4-dimethylbenzene-1-sulfonamide

Comprehensive Analysis of N-(1-{3-cyclobutyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)-N,4-dimethylbenzene-1-sulfonamide (CAS 2319638-49-6)

The compound N-(1-{3-cyclobutyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)-N,4-dimethylbenzene-1-sulfonamide (CAS 2319638-49-6) represents a sophisticated heterocyclic structure with significant potential in medicinal chemistry and drug discovery. Its unique molecular framework, featuring a triazolopyridazine core linked to an azetidine ring and a sulfonamide group, has garnered attention for its potential applications in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its role in kinase inhibition, a hot topic in cancer therapeutics and inflammatory diseases.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in precision medicine. The structural complexity of 2319638-49-6 aligns with this trend, as its cyclobutyl and triazole moieties offer steric and electronic properties ideal for high-affinity binding. Computational studies suggest its potential in allosteric modulation, a mechanism gaining traction in neurodegenerative disease research. This positions the compound as a candidate for central nervous system (CNS) drug development, addressing queries like "how to improve blood-brain barrier penetration" frequently searched in pharmaceutical forums.

The sulfonamide functional group in N-(1-{3-cyclobutyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)-N,4-dimethylbenzene-1-sulfonamide is noteworthy for its versatility in hydrogen bonding and protein-ligand interactions. This feature resonates with current discussions on fragment-based drug design, a strategy often queried in AI-driven molecular modeling platforms. Moreover, the compound’s azetidine ring—a saturated four-membered nitrogen heterocycle—enhances metabolic stability, addressing the industry’s focus on ADME optimization (Absorption, Distribution, Metabolism, Excretion).

Synthetic routes to CAS 2319638-49-6 often involve multistep organic transformations, including cycloaddition reactions and catalytic cross-coupling. These methods align with the growing interest in green chemistry and atom economy, as evidenced by search trends for "sustainable heterocyclic synthesis." The compound’s pyridazine scaffold also intersects with investigations into photopharmacology, a field exploring light-activated drugs—a trending topic in biomedical research.

From a patent landscape perspective, derivatives of triazolopyridazine have been claimed for immune modulation, tying into searches for "next-gen immunotherapeutics." While 2319638-49-6 itself remains understudied, its structural analogs appear in patents related to JAK/STAT pathway inhibition—a frequent query in oncology databases. This connection underscores its relevance to personalized medicine, particularly for diseases with dysregulated signaling pathways.

In conclusion, N-(1-{3-cyclobutyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)-N,4-dimethylbenzene-1-sulfonamide exemplifies the convergence of structural innovation and therapeutic potential. Its exploration addresses pressing questions in drug design, from target selectivity to metabolic resistance, making it a compelling subject for both academic research and industrial R&D.